4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide

• IUPAC Name: 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H26N4O2S/c1-26-17-6-2-14(3-7-17)8-11-21-20(25)24-12-9-16(10-13-24)19-23-22-18(27-19)15-4-5-15/h2-3,6-7,15-16H,4-5,8-13H2,1H3,(H,21,25)
• InChI Key: VOWZROKQSUBKQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCC(CC2)C3=NN=C(S3)C4CC4
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : Research has shown the synthesis of novel heterocyclic compounds, including those with thiadiazole moieties, demonstrating a wide range of biological activities such as anti-inflammatory, analgesic, and antimicrobial properties. For example, compounds synthesized from visnagenone and khellinone derivatives have shown significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory effects, highlighting their potential in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Antimicrobial and Antitumor Effects : Compounds containing thiadiazole and piperidine structures have been synthesized and evaluated for their antimicrobial and antitumor activities. For instance, fluoroquinolone-based 4-thiazolidinones have been developed and screened for antifungal and antibacterial activities, indicating the versatility of these compounds in developing new therapeutic agents (N. Patel, S. D. Patel, 2010).

• Cytotoxicity Against Cancer Cells : Research into pyrazole and pyrazolo[1,5-a]pyrimidine derivatives has revealed their potential in cytotoxicity against cancer cells, with some compounds showing significant activity against Ehrlich Ascites Carcinoma (EAC) cells. This underscores the potential for developing novel anticancer agents based on these molecular frameworks (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).